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Compound of Interest

Compound Name: SR2595

Cat. No.: B560387 Get Quote

SR2595 Technical Support Center
Welcome to the technical support center for SR2595, a potent and selective PPARγ inverse

agonist. This resource is designed to assist researchers, scientists, and drug development

professionals in the successful application of SR2595 in their experiments. Here you will find

comprehensive troubleshooting guides and frequently asked questions (FAQs) to address

common challenges and ensure the integrity of your research.

Frequently Asked Questions (FAQs)
Q1: What is SR2595 and what is its primary mechanism of action?

SR2595 is a chemical compound that functions as an inverse agonist of the Peroxisome

Proliferator-Activated Receptor gamma (PPARγ).[1] Unlike an antagonist which simply blocks

the receptor, an inverse agonist binds to the same receptor and elicits the opposite

pharmacological response to that of an agonist. In the case of PPARγ, which is a key regulator

of adipogenesis (fat cell formation), SR2595 represses the basal activity of the receptor. This

repression of PPARγ has been shown to promote osteogenesis (bone formation).[1]

Q2: How should I store the solid compound SR2595?

For long-term stability, solid SR2595 should be stored at -20°C.[1] Under these conditions, the

compound is stable for at least four years.

Q3: How do I dissolve SR2595 for my experiments?
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SR2595 is a crystalline solid with solubility in various organic solvents.[1] The choice of solvent

will depend on your specific experimental setup. It is recommended to prepare a concentrated

stock solution in an appropriate solvent and then dilute it to the final working concentration in

your aqueous experimental medium.

Q4: How stable is SR2595 in solution?

While the solid form of SR2595 is highly stable when stored correctly, solutions are generally

less stable and it is recommended to use them as soon as possible after preparation. Some

studies on compounds stored in DMSO suggest that many are stable for extended periods,

even at room temperature, but this is highly compound-dependent.[2] To ensure the highest

activity of SR2595, it is best practice to prepare fresh solutions for each experiment or to

prepare small aliquots of a concentrated stock solution and store them at -80°C for short-term

use. Avoid repeated freeze-thaw cycles.

Q5: Is SR2595 sensitive to light or pH?

As an indole derivative, SR2595 may be sensitive to light and extreme pH conditions. Indole

compounds can undergo photodegradation upon exposure to UV light. The stability of indole

derivatives can also be influenced by pH, with degradation being more rapid at non-neutral pH.

Therefore, it is recommended to protect SR2595 solutions from light by using amber vials or by

wrapping containers in aluminum foil. It is also advisable to maintain the pH of the experimental

medium within a physiological range (typically pH 7.2-7.4) to minimize potential degradation.

Data Presentation
SR2595 Solubility Data

Solvent Solubility

DMF 10 mg/mL

DMF:PBS (pH 7.2) (1:3) 0.25 mg/mL

DMSO 10 mg/mL

Ethanol 5 mg/mL

Data sourced from Cayman Chemical Technical Data Sheet.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b560387?utm_src=pdf-body
https://www.caymanchem.com/product/18291/sr-2595
https://www.benchchem.com/product/b560387?utm_src=pdf-body
https://www.benchchem.com/product/b560387?utm_src=pdf-body
https://www.researchgate.net/publication/10665466_Studies_on_Repository_Compound_Stability_in_DMSO_under_Various_Conditions
https://www.benchchem.com/product/b560387?utm_src=pdf-body
https://www.benchchem.com/product/b560387?utm_src=pdf-body
https://www.benchchem.com/product/b560387?utm_src=pdf-body
https://www.benchchem.com/product/b560387?utm_src=pdf-body
https://www.benchchem.com/product/b560387?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Recommended Storage Conditions
Form Storage Temperature Stability

Solid -20°C ≥ 4 years

Solution -80°C (aliquots)
Short-term (prepare fresh for

best results)

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Materials: SR2595 solid compound, Dimethyl sulfoxide (DMSO, anhydrous), sterile

microcentrifuge tubes.

Calculation: The molecular weight of SR2595 is 558.7 g/mol . To prepare a 10 mM stock

solution, you will need to dissolve 5.587 mg of SR2595 in 1 mL of DMSO.

Procedure:

Weigh out the required amount of SR2595 in a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to the tube.

Vortex or sonicate briefly until the compound is completely dissolved.

If not for immediate use, aliquot the stock solution into smaller volumes in sterile, light-

protected tubes and store at -80°C.

In Vitro Cell-Based Assay Protocol (General)
This protocol provides a general guideline for treating cultured cells with SR2595. Specific cell

types and assays may require optimization.

Cell Seeding: Plate your cells of interest at the desired density in a suitable culture plate and

allow them to adhere overnight.

Preparation of Working Solution: Thaw an aliquot of the 10 mM SR2595 stock solution.

Dilute the stock solution to the final desired concentration (e.g., 1 µM) in your cell culture
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medium. It is important to ensure that the final concentration of DMSO in the medium is low

(typically ≤ 0.1%) to avoid solvent-induced toxicity.

Cell Treatment: Remove the old medium from the cells and replace it with the medium

containing the desired concentration of SR2595. Include a vehicle control (medium with the

same concentration of DMSO without SR2595).

Incubation: Incubate the cells for the desired period as determined by your experimental

endpoint (e.g., 24, 48, or 72 hours).

Analysis: Proceed with your downstream analysis, such as gene expression analysis

(qPCR), protein analysis (Western blot), or functional assays.
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Issue Possible Cause Recommended Solution

Inconsistent or no effect of

SR2595 in experiments.

Degradation of SR2595: The

compound may have degraded

due to improper storage or

handling.

Always prepare fresh solutions

of SR2595 from a properly

stored solid stock. If using

frozen aliquots, avoid repeated

freeze-thaw cycles. Protect

solutions from light and

maintain a physiological pH.

Incorrect Concentration: The

final concentration of SR2595

may be too low or too high for

your specific cell type or assay.

Perform a dose-response

experiment to determine the

optimal concentration of

SR2595 for your system.

Cell Line Responsive: The cell

line you are using may not

express PPARγ or may have a

non-functional receptor.

Confirm the expression and

functionality of PPARγ in your

cell line using techniques like

Western blot or a positive

control agonist.

High background or off-target

effects.

Solvent (DMSO) Toxicity: High

concentrations of DMSO can

be toxic to cells and may

cause non-specific effects.

Ensure the final concentration

of DMSO in your culture

medium is as low as possible,

typically not exceeding 0.1%.

Compound Precipitation:

SR2595 may precipitate out of

the aqueous culture medium,

especially at higher

concentrations.

Visually inspect the culture

medium for any signs of

precipitation. If precipitation

occurs, try lowering the final

concentration or using a

different solvent for the initial

stock solution (though DMSO

is generally preferred).

Difficulty dissolving SR2595.

Low Quality Solvent: The

solvent used may not be of

high enough purity or may

contain water.

Use anhydrous, high-purity

solvents for preparing stock

solutions.
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Incorrect Solvent: The chosen

solvent may not be optimal for

dissolving SR2595 at the

desired concentration.

Refer to the solubility data

table and consider using DMF

or DMSO for higher

concentration stock solutions.

Gentle warming or sonication

can also aid in dissolution.
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Caption: SR2595 acts as a PPARγ inverse agonist, repressing target gene transcription.

Experimental Workflow for a Cell-Based Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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